16-hydroxyestrone
16-hydroxyestrone
Brand Name:
Vulcanchem
CAS No.:
18186-49-7
VCID:
VC0101198
InChI:
InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-16,19-20H,2,4,6-7,9H2,1H3/t13-,14-,15+,16?,18+/m1/s1
SMILES:
CC12CCC3C(C1CC(C2=O)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H22O3
Molecular Weight:
286.4 g/mol
16-hydroxyestrone
CAS No.: 18186-49-7
Main Products
VCID: VC0101198
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol
| CAS No. | 18186-49-7 |
|---|---|
| Product Name | 16-hydroxyestrone |
| Molecular Formula | C18H22O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3,16-dihydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-16,19-20H,2,4,6-7,9H2,1H3/t13-,14-,15+,16?,18+/m1/s1 |
| Standard InChIKey | WPOCIZJTELRQMF-DIQFNYNJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC(C2=O)O)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CC(C2=O)O)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CC(C2=O)O)CCC4=C3C=CC(=C4)O |
| Synonyms | 16 alpha-hydroxyestrone 16 beta-hydroxyestrone 16-alpha-hydroxyestrone 16-hydroxyestrone |
| PubChem Compound | 114852 |
| Last Modified | Nov 11 2021 |
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